Cas no 2034468-05-6 (1-methanesulfonyl-N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}piperidine-4-carboxamide
• CAS No: 2034468-05-6
• MF: C₂₀H₂₂N₄O₄S
• MW: 414.478083133698
• CID: 5376872
• Update Time: 2025-10-29

1-methanesulfonyl-N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)-1-(methylsulfonyl)-4-piperidinecarboxamide
• 1-methanesulfonyl-N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}piperidine-4-carboxamide

• Inchi： 1S/C20H22N4O4S/c1-13-16(22-18(25)14-8-10-24(11-9-14)29(2,26)27)12-17-20(21-13)28-19(23-17)15-6-4-3-5-7-15/h3-7,12,14H,8-11H2,1-2H3,(H,22,25)
• InChI Key： XXOBYCPUKPVRQI-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NC2=C(C)N=C3OC(C4=CC=CC=C4)=NC3=C2)=O)CC1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.16±0.20(Predicted)

Additional information on 1-methanesulfonyl-N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}piperidine-4-carboxamide

Chemical Compound CAS No. 2034468-05-6: 1-Methanesulfonyl-N-{5-Methyl-2-Phenyl-[1,3]Oxazolo[5,4-b]Pyridin-6-Yl}Piperidine-4-Carboxamide

The compound with CAS No. 2034468-05-6, known as 1-methanesulfonyl-N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The methanesulfonyl group and the oxazolopyridine ring system are key structural elements that contribute to its functional properties.

Recent studies have highlighted the importance of oxazolopyridine derivatives in drug discovery, particularly in targeting specific enzymes and receptors. The piperidine ring in this compound adds further complexity to its structure, enhancing its ability to interact with biological systems. Researchers have explored the methanesulfonyl group's role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The formation of the oxazolopyridine ring is a critical step, often achieved through cyclization reactions under specific conditions. The introduction of the methanesulfonyl group and the phenyl substituent requires precise control to ensure high yields and purity. These steps are essential for maintaining the compound's structural integrity and biological activity.

One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against certain enzymes implicated in Alzheimer's disease. The phenyl group's electron-withdrawing effects and the piperidine ring's flexibility are believed to play a significant role in these activities.

Moreover, the compound has shown promise in anticancer research. Its ability to selectively target cancer cells while sparing healthy cells makes it a valuable candidate for further investigation. Researchers have also explored its potential as a modulator of ion channels, which could open new avenues for treating cardiovascular diseases.

In terms of chemical stability, this compound demonstrates remarkable resilience under various conditions, which is crucial for its practical applications. The presence of the methanesulfonyl group contributes to its stability by forming strong intramolecular hydrogen bonds. This feature not only enhances its shelf life but also improves its performance in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior with greater accuracy. Molecular docking studies have revealed that it has a high affinity for specific protein targets, further supporting its therapeutic potential. These findings underscore the importance of continued research into this compound's properties and applications.

In conclusion, CAS No. 2034468-05-6 represents a cutting-edge development in organic chemistry with wide-ranging implications for drug discovery and therapeutic interventions. Its unique structure and promising biological activities make it a focal point for ongoing research efforts. As new insights emerge, this compound is poised to play a pivotal role in advancing medical science and improving human health.